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Compound of Interest

Compound Name: 5-Hydroxynicotinamide

CAS No.: 101512-21-4

Cat. No.: B022164

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 5-Hydroxynicotinamide

This technical guide provides a comprehensive overview of the core physicochemical

properties of 5-Hydroxynicotinamide, tailored for researchers, scientists, and professionals in

drug development. The document summarizes key quantitative data, details relevant

experimental methodologies, and presents a logical workflow for physicochemical

characterization.

Core Physicochemical Data
5-Hydroxynicotinamide is a pyridinecarboxamide derivative with potential biological activities.

Accurate characterization of its physicochemical properties is fundamental for its development

as a potential therapeutic agent, influencing its absorption, distribution, metabolism, and

excretion (ADME) profile.

The table below summarizes the available physicochemical data for 5-Hydroxynicotinamide.

It is important to note that while some properties have been computationally predicted or are
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available from chemical suppliers, specific experimental values for melting point, boiling point,

and pKa are not readily available in the public domain.

Property Value Source

IUPAC Name
5-hydroxypyridine-3-

carboxamide
PubChemLite[1]

Chemical Formula C₆H₆N₂O₂ Biosynth

Molecular Weight 138.13 g/mol Biosynth, CymitQuimica[2]

CAS Number 101512-21-4
Biosynth, CymitQuimica[2],

Hit2Lead[3]

Appearance White Crystalline Solid Manac Incorporated

LogP (Octanol-Water Partition

Coefficient)
0.13 Hit2Lead

Predicted XlogP -0.6 PubChemLite[1]

Melting Point Not available -

Boiling Point Not available -

Aqueous Solubility Not available -

pKa Not available -

Experimental Protocols
The following sections detail generalized experimental protocols for determining the key

physicochemical properties of a solid amide like 5-Hydroxynicotinamide.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically

exhibit a sharp melting range of 0.5-1.0°C.

Methodology: Capillary Method[4][5][6]
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Sample Preparation: A small amount of the dry, finely powdered 5-Hydroxynicotinamide is

packed into a capillary tube to a height of 2-3 mm.[6] The tube is tapped gently to ensure

tight packing.[4][6]

Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) is used.

Measurement:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated rapidly to a temperature approximately 20°C below the expected

melting point.[6]

The heating rate is then reduced to about 1-2°C per minute to allow for thermal

equilibrium.

The temperature at which the first droplet of liquid appears is recorded as the start of the

melting range.

The temperature at which the entire sample has completely liquefied is recorded as the

end of the melting range.[6]

Purity Check: A broad melting range often indicates the presence of impurities. A mixed

melting point determination with an authentic standard can confirm the identity of the

compound.[4]

Boiling Point Determination
For solids that are stable at high temperatures, the boiling point can be determined, although it

is less commonly measured than the melting point.

Methodology: Distillation Method[7][8][9]

Apparatus Setup: A small quantity of 5-Hydroxynicotinamide is placed in a micro-distillation

flask fitted with a condenser and a calibrated thermometer. The thermometer bulb should be

positioned so that its top is level with the bottom of the side-arm leading to the condenser.[8]
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Heating: The flask is heated gently in a suitable heating bath (e.g., oil bath). Boiling chips are

added to ensure smooth boiling.[8]

Measurement: The temperature is recorded when it stabilizes as the liquid boils and the

vapor condenses on the thermometer bulb. This stable temperature is the boiling point at the

recorded atmospheric pressure.[7][8]

Pressure Correction: Since boiling point is dependent on pressure, the observed value may

need to be corrected to standard atmospheric pressure (760 mmHg).[9]

Aqueous Solubility Determination
Aqueous solubility is a crucial parameter for drug development, affecting bioavailability.

Methodology: Shake-Flask Method[10][11]

Sample Preparation: An excess amount of solid 5-Hydroxynicotinamide is added to a

known volume of purified water (or a relevant buffer, e.g., PBS pH 7.4) in a sealed flask.

Equilibration: The flask is agitated in a constant temperature bath (e.g., 25°C or 37°C) for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the

dissolved and undissolved solid.

Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate

the saturated solution from the excess solid.

Quantification: The concentration of 5-Hydroxynicotinamide in the clear, saturated aqueous

phase is determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Result: The solubility is expressed in units such as mg/mL or mol/L.

pKa Determination
The pKa, or acid dissociation constant, is critical for understanding a compound's ionization

state at different physiological pH values.

Methodology: Potentiometric Titration
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Solution Preparation: A precise weight of 5-Hydroxynicotinamide is dissolved in a known

volume of deionized water, often with a co-solvent if solubility is low.

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a

strong base (e.g., NaOH) while the pH is continuously monitored with a calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added.

pKa Calculation: The pKa is determined from the titration curve. For the titration of a base

with an acid, the pKa corresponds to the pH at the half-equivalence point. Sophisticated

software can be used to derive pKa values from the curve, especially for molecules with

multiple ionizable groups.

LogP (Octanol-Water Partition Coefficient)
Determination
LogP is a measure of a compound's lipophilicity, which influences its ability to cross biological

membranes.

Methodology: Shake-Flask Method[12][13]

Phase Preparation: Equal volumes of n-octanol and water (or pH 7.4 buffer) are pre-

saturated with each other by vigorous mixing followed by separation.[12]

Partitioning: A known amount of 5-Hydroxynicotinamide is dissolved in one of the phases

(typically the one in which it is more soluble). This solution is then combined with an equal

volume of the other pre-saturated phase in a separatory funnel.

Equilibration: The mixture is shaken gently but thoroughly for a set period to allow the

compound to partition between the two phases until equilibrium is reached.[12]

Phase Separation: The two phases (aqueous and octanol) are allowed to separate

completely.

Quantification: The concentration of 5-Hydroxynicotinamide in each phase is accurately

measured using a suitable analytical technique like HPLC-UV.[13]
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Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of

this value.[13]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the comprehensive

physicochemical characterization of a novel chemical entity such as 5-Hydroxynicotinamide.
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Physicochemical Characterization Workflow for a Novel Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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